Wyrgrl

• Molecular Formula: C40H59N13O8
• Molecular Weight: 850.0 g/mol
• InChI: InChI=1S/C40H59N13O8/c1-22(2)17-32(38(60)61)53-36(58)30(10-6-16-47-40(44)45)50-33(55)21-49-35(57)29(9-5-15-46-39(42)43)51-37(59)31(18-23-11-13-25(54)14-12-23)52-34(56)27(41)19-24-20-48-28-8-4-3-7-26(24)28/h3-4,7-8,11-14,20,22,27,29-32,48,54H,5-6,9-10,15-19,21,41H2,1-2H3,(H,49,57)(H,50,55)(H,51,59)(H,52,56)(H,53,58)(H,60,61)(H4,42,43,46)(H4,44,45,47)/t27-,29-,30-,31-,32-/m0/s1
• InChIKey: AWWPAAKKYFBART-QDNWXXHKSA-N

WYRGRL: A Validated Collagen II-Targeting Peptide for Cartilage-Directed Research

WYRGRL (CAS 1021155-39-4) is a short, six amino acid peptide (sequence: Trp-Tyr-Arg-Gly-Arg-Leu) that functions as a high-affinity ligand for type II collagen, specifically binding to collagen II α1 . It is the most frequently selected ligand from phage display biopanning on denuded cartilage, appearing in 94 of 96 sequenced clones after five rounds of selection [1]. Its primary application is as a cartilage-targeting moiety for functionalizing nanoparticles, liposomes, exosomes, and viral vectors to enhance intra-articular retention and tissue-specific delivery .

Cartilage-targeting peptide ligand for collagen II α1, selected from phage display on degraded cartilage matrix

Compatible with nanoparticle, liposome, and viral vector functionalization for intra-articular delivery research

Supports retention and targeting studies in rodent models; reported to increase payload localization to cartilage

• [1] Rothenfluh, D. A., Bermudez, H., O'Neil, C. P., & Hubbell, J. A. (2008). Biofunctional polymer nanoparticles for intra-articular targeting and retention in cartilage. Nature Materials, 7(3), 248-254. View Source

The Functional Non-Interchangeability of WYRGRL in Cartilage-Targeting Applications

Generic or alternative cartilage-targeting peptides (such as KLER, GFOGER, DPHFHL, or RVMLVR) cannot be assumed as functional equivalents to WYRGRL. The discovery of WYRGRL was a result of a rigorous, competitive selection process using phage display on a biologically relevant, collagenase-treated cartilage matrix [1]. This process selected for peptides with optimal binding kinetics and in vivo retention properties in the complex, negatively charged environment of articular cartilage. Substituting a different peptide sequence without direct comparative performance data risks significantly reduced targeting efficiency, lower therapeutic payload delivery to the joint, and potentially confounding experimental outcomes [1].

Alternative cartilage-targeting peptides (e.g., KLER, GFOGER, DPHFHL) may exhibit different binding kinetics and in vivo retention, limiting direct functional substitution.

Sequence specificity is essential; a reversed-sequence control (YRLGRW) showed no cartilage binding, confirming that structural analogs cannot be assumed interchangeable.

WYRGRL emerged from a competitive selection process on degraded cartilage; rationally designed or non-selected peptides may not replicate this selection context.

• [1] Rothenfluh, D. A., Bermudez, H., O'Neil, C. P., & Hubbell, J. A. (2008). Biofunctional polymer nanoparticles for intra-articular targeting and retention in cartilage. Nature Materials, 7(3), 248-254. View Source

Quantifiable Performance Advantages of WYRGRL Over Non-Functionalized or Scrambled Controls

72-Fold Superiority in In Vivo Cartilage Targeting vs. Scrambled Peptide

When conjugated to polymer nanoparticles and injected intra-articularly in mice, the WYRGRL-functionalized formulation demonstrated a 72-fold increase in targeting efficiency to articular cartilage compared to nanoparticles displaying a non-binding scrambled peptide sequence [1]. This is the foundational, direct evidence of the peptide's targeting capability.

Cartilage Targeting vs Scrambled

Head-to-head

72-fold higher targeting than scrambled-peptide nanoparticles

Reported targeting efficiency endpoint context; supports cartilage-localization assay interpretation

Intra-articular injection in mice; nanoparticle retention quantified in cartilage tissue

Evidence Dimension	Cartilage Targeting Efficiency
Target Compound Data	72-fold higher targeting
Comparator Or Baseline	Nanoparticles with scrambled peptide sequence (1-fold targeting)
Quantified Difference	72-fold
Conditions	Intra-articular injection in mice; quantification of nanoparticle retention in cartilage tissue

Why This Matters

This demonstrates that WYRGRL confers a substantial, quantifiable advantage in localizing a payload to cartilage, a critical metric for reducing systemic exposure and enhancing the therapeutic index of an intra-articular drug.

• [1] Rothenfluh, D. A., Bermudez, H., O'Neil, C. P., & Hubbell, J. A. (2008). Biofunctional polymer nanoparticles for intra-articular targeting and retention in cartilage. Nature Materials, 7(3), 248-254. View Source

Consensus Sequence from a Competitive Phage Display Selection Process

WYRGRL was not rationally designed but emerged as the dominant consensus sequence from a functional biopanning experiment. After five rounds of selection against collagenase D-treated bovine cartilage, WYRGRL was identified in 94 out of 96 sequenced clones (approximately 98%) [1]. This high selection frequency indicates a strong evolutionary fitness for the intended application.

Phage Display Selection Dominance

Ranked

94 of 96 sequenced clones (≈98%)

Selection frequency context; ranked highest among library variants under osteoarthritis-mimicking conditions

Five rounds of biopanning against collagenase D-treated bovine cartilage

Evidence Dimension	Frequency of Selection from Phage Library
Target Compound Data	94 out of 96 clones (≈98%)
Comparator Or Baseline	All other peptide sequences in the phage display library (2 clones)
Quantified Difference	Selected in >47 times more clones than all other sequences combined.
Conditions	Five rounds of biopanning against collagenase D-treated bovine cartilage

Why This Matters

This provides confidence in the robustness of WYRGRL's targeting. It was selected under conditions that mimic the degraded cartilage environment of osteoarthritis, suggesting superior binding and retention properties over a vast pool of random competitors.

• [1] Rothenfluh, D. A., Bermudez, H., O'Neil, C. P., & Hubbell, J. A. (2008). Biofunctional polymer nanoparticles for intra-articular targeting and retention in cartilage. Nature Materials, 7(3), 248-254. View Source

Confirmation of Specific Binding to Cartilage In Vivo vs. a Sequence-Reversed Control

The binding specificity of WYRGRL to murine articular cartilage was confirmed via ex vivo histology. A fluorescently labeled WYRGRL-DOTAM conjugate showed clear binding to cartilage, whereas a control conjugate made with a sequence-reversed peptide (Ac-YRLGRW-DOTAM-Cy5.5) showed no such binding 24 hours after intra-articular injection [1].

Sequence-Specific Binding vs Reversed

Head-to-head

Clear cartilage binding observed; no binding for reversed sequence (Ac-YRLGRW)

Confirms sequence-specific targeting; binding depends on exact primary structure, not non-specific interactions

Ex vivo histology of mouse knee joints 24 h post-injection

Evidence Dimension	Cartilage Binding (Qualitative)
Target Compound Data	Positive binding to cartilage observed
Comparator Or Baseline	Ac-YRLGRW-DOTAM-Cy5.5 (sequence-reversed control)
Quantified Difference	Target compound showed clear, specific binding; control showed no binding.
Conditions	Ex vivo histology of mouse knee joints 24 hours post-intra-articular injection

Why This Matters

This confirms that WYRGRL's targeting ability is sequence-specific and not simply a result of non-specific charge or hydrophobic interactions. A reversed peptide sequence serves as an excellent control, proving that the exact primary structure of WYRGRL is essential for its function.

• [1] Kopka, K., Schäfers, M., et al. (2022). Design of targeted peptide radiocontrast agents through the insertion of DIT into the WYRGRL hexamer. PLoS ONE, 17(5), e0268223. View Source

Validated Application Scenarios for WYRGRL Based on Peer-Reviewed Evidence

Functionalizing Nanoparticles for Enhanced Intra-Articular Retention

WYRGRL is the ligand of choice for creating cartilage-retentive drug delivery systems (DDS). By conjugating WYRGRL to the surface of nanoparticles, liposomes, or exosomes, researchers can convert the cartilage extracellular matrix from a barrier into a drug reservoir. This strategy has been validated with polymer nanoparticles where a 72-fold increase in cartilage targeting was achieved compared to non-functionalized controls [1]. This scenario is ideal for delivering anti-inflammatory agents or chondroprotective biologics directly to the site of action in osteoarthritis.

Engineering Targeted Gene Therapy Vectors for Cartilage and Bone

WYRGRL is a proven tool for retargeting viral vectors, such as lentivirus, to improve their tropism for musculoskeletal tissues. Engineering a lentiviral envelope with WYRGRL has been shown to increase binding affinity for bone and cartilage, enabling more efficient local gene delivery following intra-articular administration [2]. This approach is particularly relevant for developing gene therapies for conditions like Mucopolysaccharidosis IVA or other genetic disorders affecting the joint.

Developing Cartilage-Specific Imaging Probes and Theranostics

The sequence-specific binding of WYRGRL to collagen II α1 enables the creation of targeted imaging agents for early diagnosis and monitoring of cartilage health. Conjugating WYRGRL to contrast agents (e.g., for MRI, PET, or fluorescence imaging) allows for specific visualization of articular cartilage. This has been demonstrated with radiocontrast agents [3] and ultra-small superparamagnetic iron oxide nanoparticles (SPIONs) where WYRGRL modification increased probe retention in the cartilage matrix [4].

Application

Selection Property

Validation Focus

Nanoparticle cartilage-targeting studies

Collagen II-binding functionality of conjugated nanoparticles

Intra-articular retention assay in rodent models

Gene vector tropism research for cartilage/bone

Compatibility with lentiviral envelope engineering

Transduction efficiency and localization in joint tissue

Cartilage-specific imaging probe development

Sequence-specific collagen II binding of imaging conjugates

Signal retention in cartilage matrix ex vivo/in vivo

• [1] Rothenfluh, D. A., Bermudez, H., O'Neil, C. P., & Hubbell, J. A. (2008). Biofunctional polymer nanoparticles for intra-articular targeting and retention in cartilage. Nature Materials, 7(3), 248-254. View Source
• [2] Celik, B., Saikia, S., et al. (2025). Collagen Type II-Targeting Lentiviral Gene Therapy for Mucopolysaccharidosis IVA. International Journal of Molecular Sciences, 26(1), 18. View Source
• [3] Kopka, K., Schäfers, M., et al. (2022). Design of targeted peptide radiocontrast agents through the insertion of DIT into the WYRGRL hexamer. PLoS ONE, 17(5), e0268223. View Source
• [4] Zhu, L., et al. (2019). Ultra-small Superparamagnetic Iron Oxide Nanoparticles for Intra-Articular Targeting of Cartilage in Early Osteoarthritis. Scientific Reports, 9, 926. View Source